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Compound of Interest

Compound Name: Dermadin

Cat. No.: B076555

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dermadin, also known by its synonym U-21963, is an antibiotic compound produced by the
fungus Trichoderma viride. First described in the 1960s, this molecule exhibits a broad
spectrum of activity against both Gram-positive and Gram-negative bacteria, as well as a
variety of fungi. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and known biological activities of Dermadin. It also
details the experimental protocols for its production and characterization based on the
foundational literature. While the precise mechanism of action has not been fully elucidated,
this guide aims to consolidate the available knowledge to support further research and drug
development efforts.

Chemical Structure and Physicochemical Properties

Dermadin is a highly unsaturated monobasic acid. Its chemical identity and key properties are
summarized in the table below.
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Property Value Reference

(E)-5-(2-carboxyvinyl)-N-

methanidylene-6-
IUPAC Name _ [1]
oxabicyclo[3.1.0]hex-2-en-3-

aminium
Synonym U-21963 [1]
CAS Number 12698-52-1 [1]
Molecular Formula CoHoNO3 [1]
Molecular Weight 179.18 g/mol [1]
Appearance Solid powder [1]

Relatively insoluble in water;
Solubility readily soluble in ethyl alcohol

and acetone.

_ C, 60.33; H, 5.06; N, 7.82; O,
Elemental Analysis [1]
26.79

OC(/C=C/C12CC([NH+]=
[CH-])=CC102)=0

Biological Activity

Dermadin has demonstrated a wide spectrum of antimicrobial activity. The following table
summarizes the reported in vitro activity against various microorganisms.

Microorganism Activity
Gram-positive Bacteria Active
Gram-negative Bacteria Active
Fungi Active
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Note: Specific Minimum Inhibitory Concentration (MIC) values are not readily available in the
foundational literature.

It is noteworthy that Dermadin is not cross-resistant with other commonly used antibiotics of its
time. However, in vivo studies in mice showed no protection against Klebsiella pneumoniae,
Streptococcus pyogenes, or Staphylococcus aureus when administered subcutaneously. This
suggests potential limitations in its in vivo efficacy or pharmacokinetic properties that may
warrant further investigation.

Signaling Pathways and Mechanism of Action

The precise molecular target and mechanism of action for Dermadin have not been definitively
established in the available scientific literature. However, based on the general understanding
of antibiotics produced by Trichoderma species, a putative mechanism can be proposed.
Antibiotics from this fungal genus often exert their effects through antibiosis, a process
involving the secretion of a variety of antimicrobial compounds and lytic enzymes. These
molecules can disrupt the cell wall integrity of competing fungi and bacteria, leading to cell
death.

Further research would be required to identify the specific cellular machinery targeted by
Dermadin. A potential workflow for elucidating its mechanism of action is outlined in the
diagram below.
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Caption: A hypothetical workflow for investigating the mechanism of action of Dermadin.

Experimental Protocols

The following protocols are based on the methodologies described in the initial discovery and
characterization of Dermadin (U-21963).

Production of Dermadin by Fermentation
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 Inoculum Preparation: A spore preparation of Trichoderma viride is used to inoculate a seed
medium containing glucose monohydrate (25 g/liter ) and Pharmamedia (25 g/liter ). The
culture is incubated at 28°C for 48 hours.

o Fermentation: The vegetative seed culture (5% v/v) is used to inoculate a fermentation
medium consisting of liquid peptone, malt extract, and glucose monohydrate at a pre-
sterilization pH of 6.8. To control foaming, 0.5 ml of lard oil is added per 100 ml of medium.

 Incubation: The fermentation is carried out in 500-ml baffled Erlenmeyer flasks containing
100 ml of medium. The flasks are incubated at 25°C on a rotary shaker operating at 250 rpm.

Isolation and Purification of Dermadin

o Extraction: The fermentation broth is filtered to remove the mycelium. The filtrate is then
acidified and extracted with a suitable organic solvent, such as ethyl acetate.

» Concentration: The organic extract is concentrated under reduced pressure.

« Purification: Further purification is achieved through technigues such as chromatography on
silica gel or other appropriate resins.

The overall workflow for the production and initial characterization of Dermadin is depicted in
the following diagram.
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Dermadin Production and Characterization Workflow
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Caption: Experimental workflow for the production and characterization of Dermadin.

Conclusion

Dermadin is a broad-spectrum antibiotic with a unique chemical structure. While its initial
discovery in the 1960s provided a foundation for understanding its basic properties, there is a
notable absence of recent research to fully elucidate its mechanism of action and potential
therapeutic applications. The information and protocols presented in this guide are intended to
serve as a valuable resource for researchers interested in revisiting this compound. Further
investigation into its molecular targets, in vivo efficacy, and potential for chemical modification
could unlock new avenues for the development of novel antimicrobial agents.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b076555?utm_src=pdf-body-img
https://www.benchchem.com/product/b076555?utm_src=pdf-body
https://www.benchchem.com/product/b076555?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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